methyl 2-({[3-chloro-5-phenyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-yl]carbonyl}amino)benzoate

• IUPAC Name: methyl 2-[[3-chloro-5-phenyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carbonyl]amino]benzoate
• InChI: InChI=1S/C22H14ClF3N4O3/c1-33-21(32)13-9-5-6-10-14(13)28-20(31)18-17(23)19-27-15(12-7-3-2-4-8-12)11-16(22(24,25)26)30(19)29-18/h2-11H,1H3,(H,28,31)
• InChI Key: OKCOXLCXARPJPL-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1NC(=O)C2=NN3C(=CC(=NC3=C2Cl)C4=CC=CC=C4)C(F)(F)F
• Molecular Formula: C22H14ClF3N4O3
• Molecular Weight: 474.8 g/mol

Description

Methyl 2-({[3-chloro-5-phenyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-yl]carbonyl}amino)benzoate is a complex organic compound with a fused pyrazolo[1,5-a]pyrimidine core. This structural motif combines both pyrazole and pyrimidine rings, rendering it a privileged scaffold for drug discovery and combinatorial library design. Its synthetic versatility allows for modifications throughout its periphery, making it an intriguing target for medicinal chemistry and material science .

2.

Synthesis Analysis

Researchers have explored various synthesis pathways to prepare and post-functionalize this functional scaffold. These transformations enhance the structural diversity of pyrazolo[1,5-a]pyrimidines and open avenues for novel applications. Recent advances (from 2015 to 2021) in the synthesis and functionalization of diverse pyrazolo[1,5-a]pyrimidines have been reported. These efforts aim to improve drug design and lead to rational and efficient drug candidates based on the pyrazolo[1,5-a]pyrimidine core .

3.

Molecular Structure Analysis

The molecular structure of this compound comprises the fused pyrazolo[1,5-a]pyrimidine system. The constituent rings and modified periphery contribute to its rigidity and planarity. Precise details of bond angles, functional groups, and stereochemistry would require further investigation .

4.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not explicitly mentioned in the available literature, it is essential to explore potential synthetic routes, functional group transformations, and derivatization steps. These reactions could lead to novel derivatives with improved properties or specific biological activities .

5.

Physical And Chemical Properties Analysis

Detailed physical and chemical properties, such as melting point, solubility, stability, and spectroscopic data (e.g., UV-vis, IR, NMR), are crucial for understanding its behavior in various environments. Experimental characterization will inform its practical applications and potential formulations .

7.

Mechanism of Action

The exact mechanism of action for methyl 2-({[3-chloro-5-phenyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-yl]carbonyl}amino)benzoate remains to be elucidated. Further studies are needed to understand its interactions with biological targets, potential enzymatic inhibitory effects, and cellular pathways. Investigating its binding affinity, selectivity, and downstream signaling pathways will provide valuable insights .

6.

Safety and Hazards

Safety considerations include toxicity, handling precautions, and environmental impact. As with any chemical compound, proper safety protocols should be followed during synthesis, handling, and disposal. Consult Material Safety Data Sheets (MSDS) for specific hazard information .